BE“GH@ Safety Operating Guide

Check Availability & Pricing

Diethyl 2,5-dihydroxyterephthalate proper
disposal procedures

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl 2,5-dihydroxyterephthalate

Cat. No.: B181162

Proper disposal of Diethyl 2,5-dihydroxyterephthalate is critical for ensuring laboratory safety
and environmental protection. As a substance classified with specific health hazards, it must be
managed as chemical waste according to institutional and regulatory standards. This guide
provides detailed procedures for its safe handling and disposal.

Safety and Hazard Profile

Diethyl 2,5-dihydroxyterephthalate is a combustible solid that poses several health risks.[1] It
is crucial to be aware of its hazard classifications before handling.

Table 1: Hazard Identification and Properties
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Identifier Value Source
CAS Number 5870-38-2 [1]
EC Number 227-522-3 [2]

GHS Hazard Statements

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1](2]

GHS Precautionary

P261, P264, P271, P280,

P302+P352, [1][3]
Statements

P305+P351+P338
Signal Word Warning [3]

Storage Class Code

11 (Combustible Solids)

| Water Hazard Class (WGK) | WGK 3 (severe hazard to water) | |

Personal Protective Equipment (PPE)

Before handling Diethyl 2,5-dihydroxyterephthalate for disposal, ensure the following

personal protective equipment is used:

Eye Protection: Wear chemical safety goggles or a face shield.[1]

e Hand Protection: Handle with gloves that have been inspected prior to use. Dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.[3]

o Respiratory Protection: Use a dust mask (e.g., type N95) to avoid breathing in dust.[3]

o Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1]

Step-by-Step Disposal Protocol

Disposal of Diethyl 2,5-dihydroxyterephthalate must be managed through an approved

hazardous waste program.[4] Under no circumstances should it be disposed of in the regular
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trash or down the sewer system.[3][4][5]
1. Waste Collection and Containment:

o Collect waste Diethyl 2,5-dihydroxyterephthalate, including any contaminated materials
from spill cleanups, and place it in a suitable, closed container.[3]

o Ensure the waste container is compatible with the chemical, in good condition, and does not
leak.[6] Plastic containers are often preferred over glass when compatibility is not an issue.

[4]
e Do not fill waste containers beyond 90% of their capacity.[7]
» Keep the container tightly closed except when adding waste.[3][6]
2. Spill and Residue Management:

e For spills, pick up and arrange disposal without creating dust.[3] Sweep up the material and
place it into a suitable closed container for disposal.[3]

e Avoid letting the product or spill residue enter drains.[3]

o Empty containers that held the chemical should be treated as unused product and disposed
of accordingly.[3] Alternatively, containers can be triple-rinsed with an appropriate solvent;
the rinsate must be collected and treated as hazardous waste.[6]

3. Labeling Hazardous Waste:
» All chemical waste containers must be clearly labeled as "Hazardous Waste."[4][6]
e The label must include the following information:[4]

o Full chemical name: "Diethyl 2,5-dihydroxyterephthalate”. Do not use abbreviations or
chemical formulas.[4]

o The quantity of the waste.

o Date of waste generation.
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o The location of origin (e.g., department, room number).
o The Principal Investigator's name and contact information.[4]
o Appropriate hazard pictograms must be checked.[4]

4. Storage and Segregation:

» Store the sealed and labeled hazardous waste container in a designated cool, dry, and well-
ventilated area.[3]

» Segregate the waste from incompatible materials.[6]
5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup.[4][8]

o Provide them with a complete list of all chemicals to be disposed of.[4]
o Have the Safety Data Sheet (SDS) available for reference.[1][3]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Diethyl
2,5-dihydroxyterephthalate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.chemicalbook.com/msds/diethyl-2-5-dihydroxyterephthalate.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.sigmaaldrich.com/US/en/sds/aldrich/382140?userType=undefined
https://www.chemicalbook.com/msds/diethyl-2-5-dihydroxyterephthalate.pdf
https://www.benchchem.com/product/b181162?utm_src=pdf-body
https://www.benchchem.com/product/b181162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for Diethyl 2,5-dihydroxyterephthalate

Identify Waste:
Diethyl 2,5-dihydroxyterephthalate

Wear Appropriate PPE: CRITICAL: Do NOT dispose of
Gloves, Eye Protection, Dust Mask in regular trash or down the drain.

Place in a suitable, closed, and
compatible waste container.

Label container with 'Hazardous Waste'
and full chemical details.

Store in a designated cool, dry,
well-ventilated area away from incompatibles.

Arrange for pickup through EHS
or a licensed waste contractor.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Diethyl 2,5-dihydroxyterephthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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